(3E)-3-[(1-methylpyrazol-4-yl)methylidene]-1H-indol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3E)-3-[(1-methylpyrazol-4-yl)methylidene]-1H-indol-2-one, also known as MPI, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of indole derivatives and possesses a unique chemical structure that makes it an attractive target for drug discovery research.
Mechanism of Action
The mechanism of action of (3E)-3-[(1-methylpyrazol-4-yl)methylidene]-1H-indol-2-one is not fully understood, but it is believed to act through multiple pathways. One proposed mechanism is the inhibition of the NF-κB signaling pathway, which is involved in the regulation of inflammation and cell survival. (3E)-3-[(1-methylpyrazol-4-yl)methylidene]-1H-indol-2-one has also been shown to inhibit the activity of topoisomerases, which are enzymes involved in DNA replication and transcription. This inhibition can lead to DNA damage and cell death in cancer cells.
Biochemical and Physiological Effects:
(3E)-3-[(1-methylpyrazol-4-yl)methylidene]-1H-indol-2-one has been found to have various biochemical and physiological effects, including the induction of apoptosis, inhibition of cell proliferation, suppression of inflammation, and reduction of oxidative stress. It has also been shown to modulate the expression of genes involved in cell cycle regulation, DNA repair, and apoptosis.
Advantages and Limitations for Lab Experiments
(3E)-3-[(1-methylpyrazol-4-yl)methylidene]-1H-indol-2-one has several advantages for lab experiments, including its synthetic accessibility, high potency, and selectivity for certain targets. However, it also has some limitations, such as its low solubility in water and potential toxicity at high concentrations. Therefore, careful optimization of the experimental conditions is necessary to ensure the accuracy and reproducibility of the results.
Future Directions
There are several future directions for the research on (3E)-3-[(1-methylpyrazol-4-yl)methylidene]-1H-indol-2-one. One potential area of investigation is the development of (3E)-3-[(1-methylpyrazol-4-yl)methylidene]-1H-indol-2-one-based drug delivery systems, which can improve its solubility and bioavailability. Another direction is the exploration of its potential applications in the treatment of other diseases, such as infectious diseases and metabolic disorders. Furthermore, the elucidation of its mechanism of action and identification of its molecular targets can provide insights into the development of more potent and selective (3E)-3-[(1-methylpyrazol-4-yl)methylidene]-1H-indol-2-one derivatives.
Conclusion:
In conclusion, (3E)-3-[(1-methylpyrazol-4-yl)methylidene]-1H-indol-2-one is a promising compound that has demonstrated potential therapeutic applications in various diseases. Its unique chemical structure and mechanism of action make it an attractive target for drug discovery research. Further studies are needed to fully understand its biochemical and physiological effects and to explore its potential applications in the treatment of other diseases.
Synthesis Methods
(3E)-3-[(1-methylpyrazol-4-yl)methylidene]-1H-indol-2-one can be synthesized through a multistep reaction process that involves the condensation of 1-methylpyrazole-4-carboxaldehyde with isatin in the presence of a suitable catalyst. The resulting intermediate is then subjected to a cyclization reaction, which forms the final product (3E)-3-[(1-methylpyrazol-4-yl)methylidene]-1H-indol-2-one. The yield and purity of (3E)-3-[(1-methylpyrazol-4-yl)methylidene]-1H-indol-2-one can be improved by optimizing the reaction conditions, such as temperature, solvent, and reaction time.
Scientific Research Applications
(3E)-3-[(1-methylpyrazol-4-yl)methylidene]-1H-indol-2-one has been studied extensively for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. It has been shown to exhibit potent anti-cancer activity by inducing apoptosis and inhibiting the proliferation of cancer cells. Additionally, (3E)-3-[(1-methylpyrazol-4-yl)methylidene]-1H-indol-2-one has been found to possess anti-inflammatory activity by suppressing the production of pro-inflammatory cytokines. Furthermore, it has been demonstrated to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
properties
IUPAC Name |
(3E)-3-[(1-methylpyrazol-4-yl)methylidene]-1H-indol-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N3O/c1-16-8-9(7-14-16)6-11-10-4-2-3-5-12(10)15-13(11)17/h2-8H,1H3,(H,15,17)/b11-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDVFJMQBPCTBTO-IZZDOVSWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)C=C2C3=CC=CC=C3NC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C=C(C=N1)/C=C/2\C3=CC=CC=C3NC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.